Cas no 2416218-84-1 (Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate
• CAS No: 2416218-84-1
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• MDL: MFCD32667758
• CID: 5675121
• PubChem ID: 146155370
• Update Time: 2025-10-31

Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate
• 2416218-84-1
• EN300-26673239

• MDL： MFCD32667758
• Inchi： 1S/C11H21NO3S/c1-11(2,3)15-10(13)12-6-9(14-4)5-8(12)7-16/h8-9,16H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： FJOSETGDKSAIPE-RKDXNWHRSA-N
• SMILES： SC[C@H]1C[C@H](CN1C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.8Ų

Additional information on Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate (CAS: 2416218-84-1) in Chemical Biology and Pharmaceutical Research

The chiral building block Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate (CAS: 2416218-84-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This protected pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active compounds, particularly in the development of protease inhibitors and constrained peptidomimetics. Recent studies have demonstrated its utility in constructing novel scaffolds for drug discovery programs targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in developing selective cathepsin inhibitors. Researchers utilized the stereochemical control offered by this building block to create a series of covalent inhibitors with improved pharmacokinetic properties. The (2R,4R) configuration proved crucial for optimal binding to the target enzyme's active site, while the tert-butoxycarbonyl (Boc) protecting group allowed for sequential functionalization at other molecular positions. This work represents a significant advancement in cysteine protease inhibitor design, addressing previous challenges with selectivity and off-target effects.

In pharmaceutical process chemistry, several recent patents (2022-2024) have described improved synthetic routes to 2416218-84-1 that enhance both yield and enantiomeric purity. A notable advancement involves an asymmetric hydrogenation protocol that achieves >99% ee while reducing metal catalyst loading by 40% compared to previous methods. These process improvements have made the compound more accessible for large-scale applications, particularly in the production of clinical candidates for antiviral therapies. The methoxy and sulfanylmethyl substituents on the pyrrolidine ring provide orthogonal handles for further derivatization, making this intermediate particularly valuable for combinatorial chemistry approaches.

Emerging research in chemical biology has explored the use of 2416218-84-1 as a scaffold for developing protein-protein interaction inhibitors. A 2024 Nature Chemical Biology publication demonstrated its incorporation into stapled peptide analogs that selectively disrupt oncogenic protein complexes. The sulfanylmethyl group was strategically employed for thiol-ene click chemistry modifications, enabling rapid generation of structure-activity relationships. This application highlights the compound's versatility beyond traditional small molecule drug discovery, extending into the realm of chemical biology tool development.

The stability and handling characteristics of Tert-butyl (2R,4R)-4-methoxy-2-(sulfanylmethyl)pyrrolidine-1-carboxylate have been systematically evaluated in recent pharmaceutical development studies. Under standard storage conditions (2-8°C, inert atmosphere), the compound demonstrates excellent chemical stability for at least 24 months, making it suitable for long-term research programs. However, researchers note that the thiol group requires careful protection during synthetic manipulations to prevent unwanted oxidation or disulfide formation. These practical considerations have been addressed in several recent methodological papers, contributing to more reliable experimental outcomes across different laboratories.

Looking forward, the unique structural features of 2416218-84-1 continue to inspire innovative applications in drug discovery. Current research directions include its use in developing targeted protein degraders (PROTACs) and as a building block for mRNA delivery vehicles. The compound's combination of rigid chiral centers and flexible side chains makes it particularly valuable for addressing contemporary challenges in medicinal chemistry, such as achieving cell permeability while maintaining target engagement. As synthetic methodologies continue to evolve, this versatile intermediate is expected to play an increasingly important role in the development of next-generation therapeutics.